Cas no 2138248-34-5 (1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one)

• Product Name: 1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one
• CAS No: 2138248-34-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5610034
• PubChem ID: 165486566
• Update Time: 2025-05-30

1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138248-34-5
• EN300-842478
• 1-[3-(1-aminoethyl)azetidin-1-yl]-2-cyclopropylethan-1-one
• 1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one

• Inchi： 1S/C10H18N2O/c1-7(11)9-5-12(6-9)10(13)4-8-2-3-8/h7-9H,2-6,11H2,1H3
• InChI Key： QAEHRWLGFUGGAB-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CC(C(C)N)C1

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one

1-3-(1-Aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one: A Comprehensive Overview

The compound with CAS No 2138248-34-5, commonly referred to as 1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include an azetidine ring system and a cyclopropane moiety, both of which contribute to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the azetidine ring system as a promising structural motif in drug design due to its ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of an aminoethyl group attached to the azetidine ring further enhances its functional versatility, making it a valuable component in the development of novel therapeutic agents. Researchers have explored the potential of this compound in various therapeutic areas, including central nervous system disorders, where its ability to interact with specific neurotransmitter systems has shown promise.

The cyclopropane moiety within the molecule is another key feature that contributes to its unique chemical profile. Cyclopropane rings are known for their strained geometry, which can impart enhanced reactivity and selectivity in chemical reactions. This property has been leveraged in the synthesis of complex molecules, where precise control over stereochemistry is essential. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such strained ring systems, further expanding the scope of applications for this compound.

From a synthetic perspective, the preparation of 1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one involves a multi-step process that integrates principles from organic synthesis and medicinal chemistry. The synthesis typically begins with the construction of the azetidine ring, followed by the incorporation of the aminoethyl group and the cyclopropane moiety. State-of-the-art techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize reaction conditions, ensuring high yields and purity levels.

Biologically, this compound has demonstrated interesting activity profiles in preclinical models. For instance, studies have shown that it exhibits moderate inhibitory effects on certain enzyme targets associated with neurodegenerative diseases. Additionally, its ability to penetrate cellular membranes suggests potential utility in drug delivery systems. However, further research is required to fully elucidate its pharmacodynamic properties and therapeutic potential.

In terms of safety and toxicity, preliminary data indicate that 1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethan-1-one displays a favorable safety profile at subtherapeutic doses. However, chronic toxicity studies are currently underway to assess its long-term effects on vital organ systems. Regulatory agencies have expressed interest in this compound due to its innovative structure and potential therapeutic applications, but additional preclinical data are needed before it can progress to clinical trials.

Looking ahead, the development of 1-aminoethyl azetidine derivatives represents a promising avenue for drug discovery. The integration of advanced computational modeling techniques, such as molecular docking and machine learning algorithms, is expected to accelerate the identification of optimal analogs with enhanced potency and selectivity. Furthermore, collaborative efforts between academia and industry are likely to drive innovation in this field, leading to breakthroughs in disease treatment.

In conclusion, CAS No 2138248-34-5, or 1-3-(1-aminoethyl)azetidin-1-yl-2-cyclopropylethanone, stands at the forefront of modern medicinal chemistry research. Its unique structural features, coupled with emerging synthetic methodologies and biological insights, position it as a compelling candidate for future therapeutic development. As research continues to unfold, this compound has the potential to make significant contributions to the advancement of medicine and healthcare.